Cas no 1023550-41-5 (5-{[(3-nitrophenyl)methyl]sulfanyl}-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-3-one)

• Product Name: 5-{[(3-nitrophenyl)methyl]sulfanyl}-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-3-one
• CAS No: 1023550-41-5
• MF: C₂₀H₁₈N₄O₃S
• MW: 394.446922779083
• CID: 6285613
• PubChem ID: 4171549
• Update Time: 2025-05-30

5-{[(3-nitrophenyl)methyl]sulfanyl}-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-3-one Chemical and Physical Properties

Names and Identifiers

• 5-{[(3-nitrophenyl)methyl]sulfanyl}-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-3-one
• AKOS021602663
• SR-01000556352-1
• 1023550-41-5
• 2-isopropyl-5-[(3-nitrobenzyl)thio]imidazo[1,2-c]quinazolin-3(2H)-one
• 5-[(3-nitrophenyl)methylsulfanyl]-2-propan-2-yl-2H-imidazo[1,2-c]quinazolin-3-one
• F6548-3592
• SR-01000556352
• AKOS002081762

• Inchi： 1S/C20H18N4O3S/c1-12(2)17-19(25)23-18(22-17)15-8-3-4-9-16(15)21-20(23)28-11-13-6-5-7-14(10-13)24(26)27/h3-10,12,17H,11H2,1-2H3
• InChI Key： QSIWAEKWGVKGPW-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C=1)[N+](=O)[O-])C1=NC2C=CC=CC=2C2=NC(C(N21)=O)C(C)C

Computed Properties

• Exact Mass: 394.10996162g/mol
• Monoisotopic Mass: 394.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 116Ų

Additional information on 5-{[(3-nitrophenyl)methyl]sulfanyl}-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-3-one

5-{[(3-Nitrophenyl)methyl]sulfanyl}-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-3-one: A Comprehensive Overview

5-{[(3-Nitrophenyl)methyl]sulfanyl}-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-3-one (CAS No. 1023550-41-5) is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of imidazo[1,2-c]quinazolinones, which are known for their potential applications in drug development and as functional materials. The molecule's structure is characterized by a quinazoline core fused with an imidazole ring, a sulfanyl group attached to a 3-nitrophenylmethyl moiety, and a propan-2-yl substituent.

The imidazo[1,2-c]quinazolinone framework is a heterocyclic system that has been extensively studied due to its versatility in binding to various biological targets. Recent studies have highlighted the potential of this class of compounds as inhibitors of kinases and other enzymes involved in cellular signaling pathways. For instance, researchers have demonstrated that certain derivatives of this class exhibit potent inhibitory activity against protein kinase B (PKB/Akt), which is a key player in cancer cell survival and proliferation.

The sulfanyl group attached to the 3-nitrophenylmethyl moiety introduces additional electronic and steric effects into the molecule. This substitution pattern has been shown to enhance the compound's ability to interact with biological targets. Furthermore, the propan-2-yl group provides steric bulk, which can influence the compound's solubility and bioavailability. These structural features make CAS No. 1023550-41-5 a promising candidate for further exploration in drug discovery programs targeting diseases such as cancer and inflammatory disorders.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of imidazo[1,2-c]quinazolinones through various routes, including microwave-assisted synthesis and catalytic methods. These methods not only improve the yield and purity of the compounds but also reduce the environmental footprint of the synthesis process. For example, researchers have reported the use of microwave irradiation to facilitate the formation of the imidazo[1,2-c]quinazolinone core from readily available starting materials.

In addition to its potential therapeutic applications, CAS No. 1023550-41-5 has also been investigated for its properties as a functional material. The compound's ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Such applications could extend into areas such as catalysis and sensing technologies.

The quinazoline core is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological activities. The fusion with an imidazole ring further enhances the compound's versatility by introducing additional hydrogen bonding capabilities and π-interactions. These properties make CAS No. 1023550-41-5 a valuable tool for studying molecular recognition and binding interactions at the molecular level.

Recent studies have also focused on the pharmacokinetic properties of CAS No. 1023550-41-5, with particular emphasis on its absorption, distribution, metabolism, and excretion (ADME) profile. Understanding these parameters is crucial for determining the compound's suitability as a drug candidate. Preliminary results suggest that the compound exhibits moderate solubility in aqueous solutions and demonstrates promising stability under physiological conditions.

The sulfanyl group plays a critical role in modulating the compound's reactivity and selectivity towards biological targets. This group can act as both an electron-donating and electron-withdrawing substituent depending on its position within the molecule. Such dual functionality adds another layer of complexity to the compound's interactions with biomolecules.

In conclusion, CAS No. 1023550-41-5, or 5-{[(3-Nitrophenyl)methyl]sulfanyl}-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-3-one, represents a fascinating example of how structural diversity can lead to versatile chemical entities with wide-ranging applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both medicinal chemistry and materials science.